[2-[(4-Methylphenyl)methoxy]phenyl]methanol

• IUPAC Name: [2-[(4-methylphenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C15H16O2/c1-12-6-8-13(9-7-12)11-17-15-5-3-2-4-14(15)10-16/h2-9,16H,10-11H2,1H3
• InChI Key: LCKSPFMJZVFPJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2CO
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol

Description

[2-[(4-Methylphenyl)methoxy]phenyl]methanol is an organic compound with the molecular formula C15H16O2 It is a derivative of phenol and is characterized by the presence of a methoxy group and a methylphenyl group attached to the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-[(4-Methylphenyl)methoxy]phenyl]methanol typically involves the reaction of 4-methylphenol with formaldehyde and a phenol derivative under acidic or basic conditions. The reaction proceeds through the formation of an intermediate, which is then reduced to yield the final product. Common reagents used in this synthesis include formaldehyde, hydrochloric acid, and sodium hydroxide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes the use of continuous flow reactors to ensure efficient mixing and reaction control. The final product is purified through distillation or recrystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

[2-[(4-Methylphenyl)methoxy]phenyl]methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or hydrocarbons.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., bromine, chlorine) and catalysts such as Lewis acids.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or hydrocarbons.

Scientific Research Applications

Chemistry

In chemistry, [2-[(4-Methylphenyl)methoxy]phenyl]methanol is used as an intermediate in the synthesis of various organic compounds. It serves as a building block for the preparation of more complex molecules.

Biology

In biological research, this compound is studied for its potential effects on cellular processes. It may be used in the development of new drugs or as a tool to investigate biochemical pathways.

Medicine

In medicine, this compound is explored for its potential therapeutic properties. It may have applications in the treatment of certain diseases or conditions.

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and materials. It may be employed in the manufacture of polymers, resins, and other advanced materials.

Mechanism of Action

The mechanism of action of [2-[(4-Methylphenyl)methoxy]phenyl]methanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2-Methoxy-4-methylphenol:

4-Methoxyphenylmethanol: This compound is similar but does not have the additional methyl group on the phenyl ring.

Uniqueness

The uniqueness of [2-[(4-Methylphenyl)methoxy]phenyl]methanol lies in its specific combination of functional groups, which confer distinct chemical and physical properties. This makes it a valuable compound for various applications in research and industry.